Cas no 25444-82-0 (1-Adamantylthiourea)

• Product Name: 1-Adamantylthiourea
• CAS No: 25444-82-0
• MF: C₁₁H₁₈N₂S
• MW: 210.3390
• MDL: MFCD01321124
• CID: 269638
• PubChem ID: 87562858
• Update Time: 2024-10-30

1-Adamantylthiourea Chemical and Physical Properties

Names and Identifiers

• 1-Adamantylthiourea
• N-1-Adamantylthiourea
• (1-Adamantyl)-thioharnstoff
• 1-(1-adamantyl)-2-thiourea
• 1-adamantan-1-ylthiourea
• adamantan-1-yl-thiourea
• Adamantyl(1)-thioharnstoff
• N-(1-Adamantyl)thiourea
• NSC 184815
• 1-(Adamantan-1-yl)thiourea
• LRWQENBAFMBIJR-UHFFFAOYSA-N
• 1-((3s,5s,7s)-adamantan-1-yl)thiourea
• Thiourea, N-tricyclo[3.3.1.1~3,7~]dec-1-yl-
• 1-Adamanthylthiourea
• NSC184815
• adamantan-1-ylthiourea
• PubChem21581
• 1-(1-Adamantyl)thiourea
• CBMicro_020308
• Thiourea, adamantan-1-yl-
• Oprea1_815410
• HMS1659H04
• N-Tricyclo[3.3.1.13,7]dec-1-ylthiourea
• VU0513054-1
• BIM-0020416.P001
• 1-tricyclo[3.3.1.1~3,7~]dec-1-ylthiourea
• ALBB-013802
• adamantylthiourea
• EN300-6478230
• SY054680
• CS-0450108
• DTXSID10355311
• MFCD01321124
• CHEMBL3244465
• (adamantan-1-yl)thiourea
• SCHEMBL1605416
• N1-Adamantylthiourea
• AKOS004123300
• A1403
• AKOS005146894
• F3195-0085
• CCG-6761
• 25444-82-0
• STL480847
• NSC-184815
• AS-58796
• T70662

• MDL： MFCD01321124
• Inchi： 1S/C11H18N2S/c12-10(14)13-11-4-7-1-8(5-11)3-9(2-7)6-11/h7-9H,1-6H2,(H3,12,13,14)
• InChI Key： LRWQENBAFMBIJR-UHFFFAOYSA-N
• SMILES： S=C(N([H])[H])N([H])C12C([H])([H])C3([H])C([H])([H])C([H])(C([H])([H])C([H])(C3([H])[H])C1([H])[H])C2([H])[H]

Computed Properties

• Exact Mass: 210.11900
• Monoisotopic Mass: 210.119
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.3
• Topological Polar Surface Area: 70.1

Experimental Properties

• Color/Form: Not determined
• Density: 1.21±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 196-197 ºC (1,4-dioxane )
• Boiling Point: 327°Cat760mmHg
• Flash Point: 151.6°C
• Refractive Index: 1.624
• Solubility: Almost insoluble (0.038 g/l) (25 º C),
• PSA: 70.14000
• LogP: 2.87960
• Solubility: Not determined

1-Adamantylthiourea Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302+H312+H332
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P501
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds